Cas no 7399-39-5 (9H-Carbazole,9-(2,5-dimethyl-1H-pyrrol-1-yl)-)

7399-39-5 structure
Product name:9H-Carbazole,9-(2,5-dimethyl-1H-pyrrol-1-yl)-
9H-Carbazole,9-(2,5-dimethyl-1H-pyrrol-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Carbazole,9-(2,5-dimethyl-1H-pyrrol-1-yl)-
- 9-(2,5-dimethylpyrrol-1-yl)carbazole
- 9-(2,5-Dimethyl-1H-pyrrol-1-yl)-9H-carbazole
- AC1L6CUR
- AC1Q1HW1
- AG-G-93509
- AR-1H4928
- CTK5D9074
- NSC54410
- NSC-54410
- 9H-CARBAZOLE, 9-(2,5-DIMETHYL-1H-PYRROL-1-YL)-
- UNII-XG70JNM17K
- 7399-39-5
- DTXSID60224780
- CARBAZOLE, 9-(2,5-DIMETHYLPYRROL-1-YL)-
- NSC 54410
- XG70JNM17K
-
- Inchi: InChI=1S/C18H16N2/c1-13-11-12-14(2)19(13)20-17-9-5-3-7-15(17)16-8-4-6-10-18(16)20/h3-12H,1-2H3
- InChI Key: NRZBWBPKGMXQIY-UHFFFAOYSA-N
- SMILES: CC1=CC=C(N1N2C3=CC=CC=C3C4=CC=CC=C42)C
Computed Properties
- Exact Mass: 260.13148
- Monoisotopic Mass: 260.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 9.9Ų
Experimental Properties
- Density: 1.14
- Boiling Point: 461.7°Cat760mmHg
- Flash Point: 233°C
- Refractive Index: 1.646
- PSA: 9.86
9H-Carbazole,9-(2,5-dimethyl-1H-pyrrol-1-yl)- Related Literature
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Kazuto Mori,Tetsuya Kodama,Takeshi Baba,Satoshi Obika Org. Biomol. Chem., 2011,9, 5272-5279
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Chan Hyung Park,SungKwon Jeon,Sang-Hee Park,Min Gyu Shin,Min Sang Park,Sun-Young Lee,Jung-Hyun Lee J. Mater. Chem. A, 2019,7, 3992-4001
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Joseph R. Lovett,Matthew J. Derry,Pengcheng Yang,Fiona L. Hatton,Nicholas J. Warren,Patrick W. Fowler,Steven P. Armes Chem. Sci., 2018,9, 7138-7144
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Wolfgang Schrader,Saroj K. Panda,Klaus J. Brockmann,Thorsten Benter Analyst, 2008,133, 867-869
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C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
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